Cas no 174907-40-5 (2-(2-(Trifluoromethyl)-1H-indol-3-yl)acetonitrile)

• Product Name: 2-(2-(Trifluoromethyl)-1H-indol-3-yl)acetonitrile
• CAS No: 174907-40-5
• MF: C₁₁H₇F₃N₂
• MW: 224.181892633438
• CID: 65986
• PubChem ID: 15271069
• Update Time: 2025-04-18

2-(2-(Trifluoromethyl)-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)-1H-indol-3-yl)acetonitrile
• 2-(TRIFLUOROMETHYL)-1H-INDOLE-3-ACETONITRILE
• 2-[2-(trifluoromethyl)-1H-indol-3-yl]acetonitrile
• 1H-Indole-3-acetonitrile,2-(trifluoromethyl)
• AKOS015911510
• 174907-40-5
• DTXSID80570791
• [2-(Trifluoromethyl)-1H-indol-3-yl]acetonitrile

• Inchi： 1S/C11H7F3N2/c12-11(13,14)10-8(5-6-15)7-3-1-2-4-9(7)16-10/h1-4,16H,5H2
• InChI Key： WZRAXKDKGVWAFJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)C2C=CC=CC=2N1)(F)F

Computed Properties

• Exact Mass: 224.05600
• Monoisotopic Mass: 224.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.387
• Refractive Index: 1.569
• PSA: 39.58000
• LogP: 3.25278